2-[(2E,17E)-19-Hydroxy-2,15,18,24-tetramethyl-25-oxa-7-azatetracyclo[20.2.1.06,11.011,16]pentacosa-2,6,14,17-tetraen-14-yl]-4-methyl-2H-furan-5-one

• CAS No.: 173792-58-0
• Product Name: 2-[(2E,17E)-19-Hydroxy-2,15,18,24-tetramethyl-25-oxa-7-azatetracyclo[20.2.1.06,11.011,16]pentacosa-2,6,14,17-tetraen-14-yl]-4-methyl-2H-furan-5-one
• Molecular Formula: C32H45NO4
• Molecular Weight: 507.7 g/mol
• IUPAC Name: 2-[(2E,17E)-19-hydroxy-2,15,18,24-tetramethyl-25-oxa-7-azatetracyclo[20.2.1.06,11.011,16]pentacosa-2,6,14,17-tetraen-14-yl]-4-methyl-2H-furan-5-one
• Standard InChI: InChI=1S/C32H45NO4/c1-19-8-6-9-29-32(13-7-15-33-29)14-12-25(28-18-22(4)31(35)37-28)23(5)26(32)17-20(2)27(34)11-10-24-16-21(3)30(19)36-24/h8,17-18,21,24,26-28,30,34H,6-7,9-16H2,1-5H3/b19-8+,20-17+
• Standard InChIKey: DVXZVCNEGRKLMW-RPGUUIFVSA-N
• Isomeric SMILES: C[C@@H]1C[C@H]2CC[C@@H](/C(=C/[C@H]3C(=C(CC[C@@]34CCCN=C4CC/C=C(/[C@@H]1O2)\C)[C@@H]5C=C(C(=O)O5)C)C)/C)O
• SMILES: CC1CC2CCC(C(=CC3C(=C(CCC34CCCN=C4CCC=C(C1O2)C)C5C=C(C(=O)O5)C)C)C)O
• Canonical SMILES: CC1CC2CCC(C(=CC3C(=C(CCC34CCCN=C4CCC=C(C1O2)C)C5C=C(C(=O)O5)C)C)C)O
• Description: Gymnodimine belongs to the class of organic compounds known as tetrahydropyridines. These are derivatives of pyridine in which two double bonds in the pyridine moiety are reduced by adding four hydrogen atoms. Gymnodimine is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, gymnodimine is primarily located in the membrane (predicted from logP). Gymnodimine is a potentially toxic compound.
• Synonyms: gymnodimine
• PubChem Compound: 10436276
• Last Modified: Jan 17 2022